Cas no 2229339-83-5 (3-bromo-5-(bromomethyl)-2-methoxythiophene)

• Product Name: 3-bromo-5-(bromomethyl)-2-methoxythiophene
• CAS No: 2229339-83-5
• MF: C₆H₆Br₂OS
• MW: 285.98423910141
• CID: 5974646
• PubChem ID: 165711742
• Update Time: 2025-08-05

3-bromo-5-(bromomethyl)-2-methoxythiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(bromomethyl)-2-methoxythiophene
• EN300-1921035
• 2229339-83-5

• Inchi： 1S/C6H6Br2OS/c1-9-6-5(8)2-4(3-7)10-6/h2H,3H2,1H3
• InChI Key： DDSRTRJABJCKAE-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(CBr)=C1

Computed Properties

• Exact Mass: 285.84856g/mol
• Monoisotopic Mass: 283.85061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.5Ų

Additional information on 3-bromo-5-(bromomethyl)-2-methoxythiophene

3-Bromo-5-(Bromomethyl)-2-Methoxythiophene: A Comprehensive Overview

3-Bromo-5-(bromomethyl)-2-methoxythiophene (CAS No. 2229339-83-5) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique brominated and methoxy-functionalized thiophene structure, offers a wide range of applications due to its reactivity and structural diversity.

The chemical structure of 3-bromo-5-(bromomethyl)-2-methoxythiophene consists of a five-membered thiophene ring with a bromine atom at the 3-position, a bromomethyl group at the 5-position, and a methoxy group at the 2-position. This combination of functional groups imparts distinct chemical properties that make it an attractive building block for various synthetic pathways.

In the realm of organic synthesis, 3-bromo-5-(bromomethyl)-2-methoxythiophene serves as a valuable intermediate for the preparation of more complex molecules. The bromine atoms can be readily substituted or eliminated to form new carbon-carbon or carbon-heteroatom bonds, while the methoxy group can be converted to other functional groups through standard synthetic transformations. These features make it an ideal starting material for the synthesis of bioactive compounds, pharmaceuticals, and advanced materials.

Recent studies have highlighted the potential of 3-bromo-5-(bromomethyl)-2-methoxythiophene in medicinal chemistry. For instance, researchers have explored its use in the development of novel antiviral agents. The brominated and methoxy-functionalized thiophene scaffold has been shown to exhibit promising antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The unique electronic and steric properties of this compound contribute to its ability to interact with viral targets effectively.

In addition to its antiviral properties, 3-bromo-5-(bromomethyl)-2-methoxythiophene has also been investigated for its potential as an anticancer agent. Studies have demonstrated that derivatives of this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The ability to fine-tune the structure through chemical modifications allows for the optimization of these derivatives for improved potency and selectivity.

The versatility of 3-bromo-5-(bromomethyl)-2-methoxythiophene extends beyond medicinal applications. In materials science, this compound has been used as a precursor for the synthesis of conjugated polymers and small molecules with interesting electronic properties. These materials find applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices. The presence of the thiophene ring and functional groups provides opportunities for tuning the electronic structure and performance of these materials.

Synthesis methods for 3-bromo-5-(bromomethyl)-2-methoxythiophene have been well-documented in the literature. One common approach involves the reaction of 2-methoxythiophene with bromine or brominating agents to introduce the bromine atoms at the desired positions. Subsequent functionalization steps can then be employed to modify the molecule further as needed. These synthetic routes are generally efficient and scalable, making them suitable for both laboratory-scale research and industrial production.

The physical properties of 3-bromo-5-(bromomethyl)-2-methoxythiophene, such as its melting point, boiling point, and solubility in various solvents, are important considerations for its handling and application. Detailed characterization studies have provided valuable insights into these properties, facilitating its use in different experimental settings.

In conclusion, 3-bromo-5-(bromomethyl)-2-methoxythiophene (CAS No. 2229339-83-5) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new applications and optimize existing ones, solidifying its position as a key player in these fields.